Cas no 1877185-94-8 (1-(1,3-Benzothiazol-2-yl)cyclopentanecarbonitrile)

• Product Name: 1-(1,3-Benzothiazol-2-yl)cyclopentanecarbonitrile
• CAS No: 1877185-94-8
• MF: C₁₃H₁₂N₂S
• MW: 228.312781333923
• CID: 4709370
• Update Time: 2025-06-13

1-(1,3-Benzothiazol-2-yl)cyclopentanecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(1,3-Benzothiazol-2-yl)cyclopentanecarbonitrile
• BC6299527

• Inchi： 1S/C13H12N2S/c14-9-13(7-3-4-8-13)12-15-10-5-1-2-6-11(10)16-12/h1-2,5-6H,3-4,7-8H2
• InChI Key： GZSGVFMZYARUKL-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1C1(C#N)CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 313
• Topological Polar Surface Area: 64.9

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 1-(1,3-Benzothiazol-2-yl)cyclopentanecarbonitrile

Recent Advances in the Study of 1-(1,3-Benzothiazol-2-yl)cyclopentanecarbonitrile (CAS: 1877185-94-8)

The compound 1-(1,3-Benzothiazol-2-yl)cyclopentanecarbonitrile (CAS: 1877185-94-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a lead molecule in drug discovery.

Recent studies have highlighted the role of 1-(1,3-Benzothiazol-2-yl)cyclopentanecarbonitrile as a versatile scaffold for the development of novel kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in selectively targeting cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. The compound exhibited nanomolar inhibitory activity against CDK2 and CDK4, suggesting its potential as a therapeutic agent for cancer treatment.

In addition to its kinase inhibitory properties, 1-(1,3-Benzothiazol-2-yl)cyclopentanecarbonitrile has shown promise in modulating neurodegenerative pathways. A preprint article from BioRxiv (2024) reported its ability to cross the blood-brain barrier and inhibit tau protein aggregation, a hallmark of Alzheimer's disease. The study utilized in vitro and in vivo models to validate these findings, opening new avenues for the treatment of neurodegenerative disorders.

The synthesis of 1-(1,3-Benzothiazol-2-yl)cyclopentanecarbonitrile has also been optimized in recent years. A 2023 paper in Organic Letters described a novel one-pot synthesis method that significantly improved yield and purity. This methodological advancement is expected to facilitate large-scale production and further pharmacological evaluation of the compound.

Despite these promising developments, challenges remain in the clinical translation of 1-(1,3-Benzothiazol-2-yl)cyclopentanecarbonitrile. Issues such as metabolic stability and off-target effects need to be addressed in future studies. However, the compound's unique pharmacophore and demonstrated biological activities make it a compelling candidate for further investigation in the field of medicinal chemistry.